Cas no 2034440-13-4 (1-{[2-(furan-2-yl)pyridin-4-yl]methyl}-3-(2-methoxyethyl)urea)

• Product Name: 1-{[2-(furan-2-yl)pyridin-4-yl]methyl}-3-(2-methoxyethyl)urea
• CAS No: 2034440-13-4
• MF: C₁₄H₁₇N₃O₃
• MW: 275.3031
• CID: 5351380
• Update Time: 2025-10-28

1-{[2-(furan-2-yl)pyridin-4-yl]methyl}-3-(2-methoxyethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[[2-(furan-2-yl)pyridin-4-yl]methyl]-3-(2-methoxyethyl)urea
• 1-((2-(furan-2-yl)pyridin-4-yl)methyl)-3-(2-methoxyethyl)urea
• 1-{[2-(furan-2-yl)pyridin-4-yl]methyl}-3-(2-methoxyethyl)urea

• Inchi： 1S/C14H17N3O3/c1-19-8-6-16-14(18)17-10-11-4-5-15-12(9-11)13-3-2-7-20-13/h2-5,7,9H,6,8,10H2,1H3,(H2,16,17,18)
• InChI Key： LXSCVTZQVDZBFZ-UHFFFAOYSA-N
• SMILES： O1C([H])=C([H])C([H])=C1C1C([H])=C(C([H])=C([H])N=1)C([H])([H])N([H])C(N([H])C([H])([H])C([H])([H])OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 301
• XLogP3: 0.4
• Topological Polar Surface Area: 76.4

Additional information on 1-{[2-(furan-2-yl)pyridin-4-yl]methyl}-3-(2-methoxyethyl)urea

1-{[2-(Furan-2-yl)pyridin-4-yl]methyl}-3-(2-methoxyethyl)urea (CAS No. 2034440-13-4): A Comprehensive Overview

1-{[2-(Furan-2-yl)pyridin-4-yl]methyl}-3-(2-methoxyethyl)urea, identified by the CAS registry number 2034440-13-4, is a chemically synthesized compound with a complex structure that combines elements of heterocyclic chemistry and urea derivatives. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's unique structure, featuring a pyridine ring substituted with a furan moiety and a urea group, contributes to its diverse functional properties.

The synthesis of 1-{[2-(furan-2-yl)pyridin-4-yl]methyl}-3-(2-methoxyethyl)urea involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic substitution. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, making it more accessible for large-scale production and subsequent applications.

Recent studies have highlighted the biological activity of this compound, particularly in the context of enzyme inhibition and receptor binding assays. For instance, investigations into its antimicrobial properties have shown promising results against a range of bacterial and fungal pathogens, suggesting its potential as an alternative to conventional antibiotics. Additionally, the compound has demonstrated anticancer activity in vitro, targeting specific signaling pathways that are critical for tumor growth and metastasis.

In the field of materials science, 1-{[2-(furan-2-yl)pyridin-4-yl]methyl}-3-(2-methoxyethyl)urea has been explored as a precursor for the synthesis of advanced polymers and hybrid materials. Its ability to form hydrogen bonds and coordinate with metal ions makes it a valuable building block for constructing stimuli-responsive materials, which can find applications in drug delivery systems and sensors.

The structural versatility of this compound also lends itself to modifications that can enhance its bioavailability and pharmacokinetic properties. Researchers have employed computational modeling techniques, such as molecular docking and QSAR analysis, to predict the optimal structural modifications that could improve its therapeutic efficacy while minimizing adverse effects.

Moreover, the environmental impact of 1-{[2-(furan-2-yl)pyridin-4-ylyl]methyl}-3-(2-methoxyethyl)urea has been a subject of recent scrutiny. Studies have assessed its biodegradability under various conditions, aiming to ensure that its production and use align with sustainable practices. These efforts are crucial for addressing global concerns related to chemical waste management and ecological preservation.

In conclusion, 1-{[2-(furan-2-ylyl)pyridin - yl]methyl}-3 -(methoxy ethyl ) urea ( CAS No . ̃) represents a multifaceted compound with vast potential across multiple disciplines. Its intricate structure not only offers opportunities for innovative applications but also serves as a platform for advancing our understanding of complex chemical systems. As research continues to unravel its full spectrum of properties, this compound is poised to make significant contributions to both scientific progress and industrial development.